molecular formula C8H9NOS B6233710 11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene CAS No. 2751615-66-2

11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene

Cat. No. B6233710
CAS RN: 2751615-66-2
M. Wt: 167.2
InChI Key:
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Description

11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene (OTATU) is an organosulfur compound that has been studied for its potential applications in various scientific fields. OTATU occurs naturally in some plant species, and has been synthesized in the laboratory. OTATU has been found to have a wide range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. OTATU has also been studied for its potential to act as a drug delivery system, and its ability to act as an enzyme inhibitor.

Scientific Research Applications

11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene has been studied for its potential applications in various scientific fields. In the field of biochemistry, 11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene has been found to act as an enzyme inhibitor, and has been studied for its ability to act as a drug delivery system. In the field of pharmacology, 11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene has been studied for its anti-inflammatory, antioxidant, and antimicrobial properties. Additionally, 11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene has been studied for its potential applications in the fields of medicine, agriculture, and food science.

Mechanism of Action

The exact mechanism of action of 11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene is not yet fully understood. However, studies have suggested that 11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene may act as an inhibitor of enzymes involved in the metabolism of drugs and other compounds. Additionally, 11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene may act as an antioxidant, scavenging free radicals and preventing oxidative damage to cells. 11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene may also act as an anti-inflammatory agent, reducing inflammation and pain.
Biochemical and Physiological Effects
11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene has been found to have a wide range of biochemical and physiological effects. In addition to its potential as an enzyme inhibitor and drug delivery system, 11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene has been found to have antioxidant and anti-inflammatory properties. Additionally, 11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene has been found to have antimicrobial properties, and has been studied for its potential to reduce the growth of bacteria and fungi.

Advantages and Limitations for Lab Experiments

The advantages of using 11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene in laboratory experiments include its ability to act as an enzyme inhibitor, drug delivery system, antioxidant, and anti-inflammatory agent. Additionally, 11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene has been found to have antimicrobial properties, making it a useful tool in the study of bacteria and fungi. However, one limitation of 11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene is that its exact mechanism of action is not yet fully understood.

Future Directions

Future research on 11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene should focus on further understanding its mechanism of action, as well as its potential applications in various scientific fields. Additionally, future research should focus on the development of more efficient and cost-effective methods for synthesizing 11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene in the laboratory. Additionally, further research should be conducted to explore the potential of 11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene to act as a drug delivery system, as well as its potential applications in the fields of medicine, agriculture, and food science.

Synthesis Methods

11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene can be synthesized in the laboratory through a variety of methods. One common method is the reaction of aniline with sodium sulfide to form 11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene and sodium hydrosulfide. Another method involves the reaction of aniline with thiourea to form 11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene and ammonium thiocyanate. Additionally, 11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene can be synthesized from the reaction of aniline with sulfur and sodium hydroxide.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for compound '11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene' involves the formation of a tricyclic ring system with an oxygen and sulfur atom at positions 11 and 3, respectively, and a nitrogen atom at position 5. The synthesis will involve the use of a diene precursor that can undergo a Diels-Alder reaction with a suitable dienophile to form the tricyclic ring system. The oxygen and sulfur atoms can be introduced through appropriate functionalization of the diene precursor. The nitrogen atom can be introduced through a suitable nucleophilic substitution reaction.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Thiophenol", "Ethylene oxide", "Ammonia" ], "Reaction": [ "Step 1: Cyclopentadiene is reacted with maleic anhydride in the presence of a Lewis acid catalyst to form the diene precursor 1,2,3,6-tetrahydro-4,5-dimethylenecyclopentadiene maleic anhydride adduct.", "Step 2: The diene precursor is functionalized with thiophenol in the presence of a base to form the thioether derivative.", "Step 3: The thioether derivative is reacted with ethylene oxide in the presence of a base to form the oxathiolane derivative.", "Step 4: The oxathiolane derivative is treated with ammonia in the presence of a base to form the amine derivative.", "Step 5: The amine derivative is reacted with maleic anhydride in the presence of a Lewis acid catalyst to form the tricyclic ring system through a Diels-Alder reaction." ] }

CAS RN

2751615-66-2

Product Name

11-oxa-3-thia-5-azatricyclo[6.2.1.0,2,6]undeca-2(6),4-diene

Molecular Formula

C8H9NOS

Molecular Weight

167.2

Purity

95

Origin of Product

United States

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